2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[5-(4-bromophenyl)-1-ethylimidazol-2-yl]sulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H20BrN3OS/c1-3-24-18(15-6-8-16(21)9-7-15)12-22-20(24)26-13-19(25)23-17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3,(H,23,25)
• InChI Key: VMXHISGFNNOKIR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1SCC(=O)NC2=CC=C(C=C2)C)C3=CC=C(C=C3)Br
• Molecular Formula: C20H20BrN3OS
• Molecular Weight: 430.4 g/mol

Description

2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide, also known as BQ-123, is a peptide antagonist of the endothelin receptor type A (ETA). ETA is a G protein-coupled receptor that is involved in the regulation of vascular tone and blood pressure. BQ-123 is a potent and selective antagonist of ETA and has been widely used in scientific research to investigate the role of endothelin in various physiological and pathological processes.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to 2-((5-(4-bromophenyl)-1-ethyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide have been synthesized and evaluated for their antimicrobial activities. For instance, novel sulphonamide derivatives have shown significant antimicrobial efficacy, underlining the potential of similar compounds in contributing to the development of new antimicrobial agents (Fahim & Ismael, 2019).

Anticancer Research

Research into the synthesis of heterocyclic compounds, such as thiazole and imidazole derivatives, reveals their potential as anticancer agents. This includes the evaluation of these compounds for their ability to inhibit cancer cell growth, indicating the relevance of structurally similar compounds in cancer research (Shukla et al., 2012).

Antioxidant Activity

Studies on coordination complexes derived from pyrazole-acetamide derivatives have shown significant antioxidant activity. This suggests that compounds with similar chemical frameworks could be explored for their potential in mitigating oxidative stress-related diseases (Chkirate et al., 2019).

Synthesis and Evaluation for Hemolytic Activity

Research into 2,5-disubstituted 1,3,4-oxadiazole compounds and their antimicrobial and hemolytic activities underscores the potential for related compounds to serve as templates for developing new drugs with minimized cytotoxic effects (Gul et al., 2017).

Chemical Synthesis and Applications

The versatility of thioureido-acetamides in synthesizing various heterocyclic compounds through one-pot cascade reactions demonstrates the potential utility of similar compounds in chemical synthesis and material science (Schmeyers & Kaupp, 2002).